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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-2-nitrobenzene

Cat. No.: B107829 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 1-(2-Bromoethyl)-2-nitrobenzene, ensuring

laboratory safety and operational integrity.

This document provides critical safety and logistical information for the handling of 1-(2-
Bromoethyl)-2-nitrobenzene (CAS No. 16793-89-8). Adherence to these guidelines is

essential for minimizing risks and ensuring a safe laboratory environment.

Summary of Safety and Physical Data
While specific quantitative toxicological data for 1-(2-Bromoethyl)-2-nitrobenzene is not

readily available in public databases, the following table summarizes its known characteristics

and highlights data gaps.[1] Recommendations are based on available Safety Data Sheets

(SDS) and information on structurally similar compounds.
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Property Value Reference

Chemical Name
1-(2-Bromoethyl)-2-

nitrobenzene
ECHEMI SDS

Synonyms 2-Nitrophenethyl bromide [1]

CAS Number 16793-89-8 [1]

Molecular Formula C8H8BrNO2 BLDpharm

Molecular Weight 230.06 g/mol BLDpharm

Physical State Data not available

GHS Hazard Statements Data not available

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [1]

Permissible Exposure Limits

(PEL)
No data available

Short-Term Exposure Limit

(STEL)
No data available [1]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is mandatory when working with 1-(2-
Bromoethyl)-2-nitrobenzene.

Engineering Controls
Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.
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Skin Protection:

Wear impervious, flame-retardant clothing.

Handle the chemical with gloves that have been inspected for integrity prior to use. While

specific glove material recommendations are not available, nitrile gloves are generally

recommended for incidental splash protection against a variety of chemicals. For

prolonged or direct contact, consult a glove selection chart or the manufacturer's

resistance data.

Dispose of contaminated gloves in accordance with applicable laws and good laboratory

practices.

Respiratory Protection: If a risk assessment indicates the potential for inhalation of dusts,

mists, or vapors, use a full-face respirator with multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges as a backup to engineering controls.

Handling Procedures
Avoid the formation of dust and aerosols.[2]

Do not breathe mist, gas, or vapors.

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Keep the container tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store locked up.[1]

Incompatible materials include strong oxidizing agents and strong bases.[2][3]
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Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and seek medical attention if irritation persists.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Disposal Plan
All waste materials containing 1-(2-Bromoethyl)-2-nitrobenzene must be treated as

hazardous waste.

Waste Collection
Collect waste in suitable, closed, and clearly labeled containers.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3][4]

Do not allow the chemical to enter drains or the environment.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-(2-
Bromoethyl)-2-nitrobenzene.
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Caption: Safe handling workflow for 1-(2-Bromoethyl)-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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